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Compound of Interest

Compound Name: RKI-1447

Cat. No.: B610501 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of RKI-1447, a

potent ROCK1 and ROCK2 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is RKI-1447 and what is its primary mechanism of action?

RKI-1447 is a potent, cell-permeable small molecule inhibitor of Rho-associated coiled-coil

containing protein kinase 1 (ROCK1) and ROCK2, with IC50 values of 14.5 nM and 6.2 nM,

respectively.[1][2][3] It functions as an ATP-competitive inhibitor, binding to the ATP binding site

of the kinase.[4] This inhibition prevents the phosphorylation of downstream ROCK substrates

like Myosin Light Chain 2 (MLC-2) and Myosin Phosphatase Targeting Subunit 1 (MYPT-1),

which are critical for actin cytoskeleton organization, cell migration, and invasion.[1][4][5][6]

Q2: What are the recommended solvents for dissolving RKI-1447?

RKI-1447 is highly soluble in Dimethyl Sulfoxide (DMSO).[1][7][8] It is insoluble in water and

ethanol.[1][8] For in vivo studies, specific formulations using co-solvents like PEG300, Tween-

80, corn oil, or solubilizing agents such as Captisol and 2-hydroxypropyl-beta-cyclodextrin

(HPCD) are necessary.[1][4][9][10][11]

Q3: Is there a water-soluble form of RKI-1447 available?
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Yes, RKI-1447 is available as a dihydrochloride salt (RKI-1447 dihydrochloride), which is

soluble in water up to 10 mM with gentle warming.[5][12] This form is also soluble in DMSO up

to 100 mM.[5][12]

Q4: How should RKI-1447 be stored?

Powder: Store at -20°C for up to 3 years.[1][2]

In Solvent (Stock Solutions): Aliquot and store at -80°C for up to 1 year to avoid repeated

freeze-thaw cycles.[1][2] For shorter periods, storage at -20°C for up to 1 month is also

possible.[1]

Troubleshooting Guide: RKI-1447 Solubility Issues
Problem 1: Difficulty dissolving RKI-1447 powder in DMSO.

Possible Cause: The DMSO may have absorbed moisture, which can significantly reduce the

solubility of RKI-1447.[1]

Solution:

Use fresh, anhydrous, high-purity DMSO.

Warm the solution gently and/or use sonication to aid dissolution.[13]

Ensure the powder and solvent are at room temperature before mixing.

Problem 2: Precipitation of RKI-1447 when diluting a DMSO stock solution in aqueous media

for in vitro assays.

Possible Cause: RKI-1447 is insoluble in water.[1][8] High concentrations of DMSO carried

over into the aqueous buffer can cause the compound to precipitate.

Solution:

Minimize the final concentration of DMSO in your cell culture medium or assay buffer,

typically keeping it below 0.5%.
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Prepare intermediate dilutions of the DMSO stock in your assay buffer.

Ensure thorough mixing immediately after adding the RKI-1447 solution to the aqueous

medium.

Problem 3: Inconsistent results in in vivo experiments.

Possible Cause: Poor bioavailability due to improper formulation and precipitation of the

compound at the injection site.

Solution:

Use a validated in vivo formulation. Several have been reported, including:

A suspension in CMC-Na for oral administration.[1][10]

A clear solution of 5% DMSO, 40% PEG300, 5% Tween-80, and 50% ddH2O for

injection.[10]

A solution in 20% 2-hydroxypropyl-beta-cyclodextrin (HPCD).[4][9]

A solution of 10% DMSO in corn oil.[11]

Always prepare fresh formulations immediately before use.[1][10]

Data Presentation
Table 1: Solubility of RKI-1447
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Solvent Solubility (mg/mL)
Molar Solubility
(mM)

Notes

DMSO
≥ 50[2][9][11] - 65[1]

[8][10]

≥ 153.20[2][9][11] -

199.16[1][8][10]

Use of fresh,

moisture-free DMSO

is recommended.[1]

Sonication may be

required.[13]

Water
Insoluble (< 0.1

mg/mL)[1][9][14]
-

Ethanol Insoluble[1][8][10][13] -

Gentle warming and

sonication may yield

slight solubility (≥6.32

mg/mL).[3]

Table 2: Solubility of RKI-1447 dihydrochloride

Solvent Solubility (mg/mL)
Molar Solubility
(mM)

Notes

DMSO ~39.93[12] 100[5][12]

Water ~3.99[12] 10[5][12]
Gentle warming is

recommended.[5][12]

Experimental Protocols
Protocol 1: Preparation of a 10 mM RKI-1447 Stock Solution in DMSO

Materials: RKI-1447 powder (MW: 326.37 g/mol ), anhydrous DMSO.

Procedure: a. Weigh out 3.26 mg of RKI-1447 powder. b. Add 1 mL of anhydrous DMSO to

the powder. c. Vortex or sonicate until the powder is completely dissolved. d. Aliquot the

stock solution into smaller volumes to avoid repeated freeze-thaw cycles. e. Store the

aliquots at -80°C.
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Protocol 2: Preparation of an In Vivo Formulation (Clear Solution)

This protocol is based on a formulation providing a clear solution for injection.[10]

Materials: RKI-1447, DMSO, PEG300, Tween-80, sterile ddH2O.

Procedure (for a 1 mL final volume): a. Prepare a concentrated stock solution of RKI-1447 in

DMSO (e.g., 200 mg/mL). b. In a sterile tube, add 400 µL of PEG300. c. Add 50 µL of the

200 mg/mL RKI-1447 DMSO stock solution to the PEG300 and mix until clear. d. Add 50 µL

of Tween-80 to the mixture and mix until clear. e. Add 500 µL of sterile ddH2O to bring the

final volume to 1 mL. f. The final concentration of RKI-1447 in this formulation will be 10

mg/mL. g. Use the freshly prepared solution immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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